N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-phenylbutan-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C18H21NOS/c1-15(12-13-16-8-4-2-5-9-16)19-18(20)14-21-17-10-6-3-7-11-17/h2-11,15H,12-14H2,1H3,(H,19,20)
• InChI Key: KVTXNBBIHPZZPA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide is an organic compound with a complex structure that includes both phenyl and thioacetamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide typically involves the reaction of 1-methyl-3-phenylpropylamine with phenylthioacetic acid. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen, and a solvent like dichloromethane to dissolve the reactants and products.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions for higher yields and purity, using industrial-grade solvents and reagents, and implementing continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide can undergo various chemical reactions, including:

Oxidation: The thioacetamide group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the thio group, forming a simpler amide.

Substitution: The phenyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions for electrophilic aromatic substitution typically involve a Lewis acid catalyst, such as aluminum chloride (AlCl3), and a suitable electrophile.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Simplified amides.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide involves its interaction with specific molecular targets. The phenylthio group can interact with enzymes or receptors, potentially inhibiting their activity or altering their function. The compound may also affect cellular pathways by modulating signal transduction processes.

Comparison with Similar Compounds

Similar Compounds

• N-(1-methyl-3-phenylpropyl)-1-naphthamide
• N-(1-methyl-3-phenylpropyl)decanamide
• N-(3-phenylpropyl)acetamide

Uniqueness

N-(1-methyl-3-phenylpropyl)-2-(phenylthio)acetamide is unique due to the presence of both phenyl and thioacetamide groups, which confer distinct chemical properties and reactivity. This combination of functional groups is not commonly found in similar compounds, making it a valuable molecule for research and development.